Cas no 62662-60-6 (4H-1,2,4-Triazole, 3,3'-methylenebis[5-(butylthio)-4-(phenylmethyl)-)

• Product Name: 4H-1,2,4-Triazole, 3,3'-methylenebis[5-(butylthio)-4-(phenylmethyl)-
• CAS No: 62662-60-6
• MF: C₂₇H₃₄N₆S₂
• MW: 506.72906255722
• CID: 436224
• PubChem ID: 12330357
• Update Time: 2025-04-19

4H-1,2,4-Triazole, 3,3'-methylenebis[5-(butylthio)-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-3-[(4-benzyl-5-butylsulfanyl-1,2,4-triazol-3-yl)methyl]-5-butylsulfanyl-1,2,4-triazole
• 62662-60-6
• 3,3'-Methylenebis[4-benzyl-5-(butylsulfanyl)-4H-1,2,4-triazole]
• DTXSID40490466
• Bis(4-benzyl-5-(butylthio)-4H-1,2,4-triazol-3-yl)methane
• 4H-1,2,4-Triazole, 3,3'-methylenebis[5-(butylthio)-4-(phenylmethyl)-

• Inchi： 1S/C27H34N6S2/c1-3-5-17-34-26-30-28-24(32(26)20-22-13-9-7-10-14-22)19-25-29-31-27(35-18-6-4-2)33(25)21-23-15-11-8-12-16-23/h7-16H,3-6,17-21H2,1-2H3
• InChI Key： XOPMJPBHNKMIIG-UHFFFAOYSA-N
• SMILES： S(CCCC)C1=NN=C(CC2=NN=C(N2CC2C=CC=CC=2)SCCCC)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 506.22902
• Monoisotopic Mass: 506.22863746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 61.42